Cas no 391869-12-8 (N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide)

N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide structure
391869-12-8 structure
Product Name:N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide
CAS No:391869-12-8
MF:C19H15F3N4O2S2
MW:452.473211526871
CID:6175427
PubChem ID:5253363
Update Time:2024-01-06

N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide
    • 391869-12-8
    • N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide
    • N-[5-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide
    • AKOS024578249
    • F0470-0117
    • N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide
    • Inchi: 1S/C19H15F3N4O2S2/c1-11-5-4-6-12(9-11)23-15(27)10-29-18-26-25-17(30-18)24-16(28)13-7-2-3-8-14(13)19(20,21)22/h2-9H,10H2,1H3,(H,23,27)(H,24,25,28)
    • InChI Key: MWJSRRUIXJWWIJ-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(NC(C2C=CC=CC=2C(F)(F)F)=O)S1)CC(NC1=CC=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 452.05885257g/mol
  • Monoisotopic Mass: 452.05885257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 611
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 138Ų

N-5-({(3-methylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide Pricemore >>

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